Cas no 840493-94-9 (tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate
• CAS No: 840493-94-9
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 4208997
• PubChem ID: 11245190
• Update Time: 2025-11-02

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-bromo-2-thiazolyl)phenyl-, 1,1-dimethylethyl ester
• Carbamic acid, N-(5-bromo-2-thiazolyl)-N-phenyl-, 1,1-dimethylethyl ester
• tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate
• EN300-12448891
• 840493-94-9
• AKOS015963528

• Inchi： 1S/C14H15BrN2O2S/c1-14(2,3)19-13(18)17(10-7-5-4-6-8-10)12-16-9-11(15)20-12/h4-9H,1-3H3
• InChI Key： SRWZWUULPAXZSI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=NC=C(Br)S1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 354.00376Da
• Monoisotopic Mass: 354.00376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate

Comprehensive Guide to tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate (CAS No. 840493-94-9)

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate (CAS No. 840493-94-9) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative is widely used as a key intermediate in the synthesis of biologically active molecules. With the increasing demand for novel drug candidates and crop protection agents, compounds like tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate play a crucial role in modern chemical development.

The molecular structure of tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate features a 5-bromo-1,3-thiazole core, which is known for its diverse biological activities. The presence of both tert-butyl carbamate and phenyl groups enhances the compound's stability and reactivity, making it particularly valuable for cross-coupling reactions in medicinal chemistry. Researchers are increasingly exploring this compound for its potential in developing new antimicrobial agents and enzyme inhibitors, addressing current challenges in drug-resistant infections and metabolic disorders.

In the context of green chemistry trends, tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate has been investigated for its compatibility with environmentally friendly synthetic protocols. Recent studies focus on optimizing its preparation using catalytic methods and solvent-free conditions, responding to the growing demand for sustainable chemical processes. The compound's bromothiazole moiety makes it particularly interesting for click chemistry applications and bioconjugation strategies that are revolutionizing drug discovery approaches.

The pharmaceutical industry values tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate as a versatile building block for heterocyclic compounds with potential therapeutic effects. Its structural features allow for diverse modifications, enabling the creation of libraries of compounds for high-throughput screening. This aligns with current trends in personalized medicine and targeted drug development, where researchers seek specific molecular scaffolds to address unmet medical needs.

From a commercial perspective, the global market for thiazole derivatives like tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate is experiencing steady growth, driven by expanding research in oncological therapeutics and central nervous system disorders. The compound's CAS No. 840493-94-9 serves as a unique identifier in chemical databases and procurement systems, facilitating its traceability in the supply chain. Quality control parameters for this compound typically include HPLC purity assessment and spectroscopic characterization to ensure batch-to-batch consistency.

Recent advancements in computational chemistry have enabled better prediction of the reactivity patterns of tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate, accelerating its application in drug design. Molecular docking studies suggest potential interactions with various biological targets, making it a promising scaffold for developing selective kinase inhibitors and GPCR modulators. These applications are particularly relevant in the era of precision medicine, where understanding molecular interactions at atomic levels is crucial.

Storage and handling of tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate require standard laboratory precautions for organic compounds. It is typically stored under inert atmosphere at controlled temperatures to maintain stability. The compound's physicochemical properties, including solubility profiles and melting point characteristics, are well-documented in scientific literature, providing valuable information for formulation scientists working on drug delivery systems.

As the scientific community continues to explore novel heterocyclic architectures, tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate remains an important tool in the chemist's arsenal. Its combination of thiazole ring and carbamate functionality offers unique opportunities for creating molecular diversity in drug discovery programs. Future research directions may focus on developing more efficient synthetic routes and exploring previously untapped biological activities of this versatile compound.